Cas no 75186-45-7 (SILANE, (2,5-DIFLUOROPHENYL)TRIMETHYL-)

(2,5-Difluorophenyl)trimethylsilane is a fluorinated organosilicon compound characterized by its trimethylsilyl group attached to a 2,5-difluorophenyl moiety. This structure imparts enhanced stability and reactivity, making it valuable in organic synthesis, particularly as a protecting group or intermediate in the preparation of fluorinated aromatic compounds. The electron-withdrawing fluorine atoms influence the phenyl ring's electronic properties, enabling selective functionalization. Its volatility and compatibility with common organic solvents facilitate handling in various reaction conditions. The compound is particularly useful in cross-coupling reactions and as a precursor in pharmaceutical and agrochemical applications. Proper storage under inert conditions is recommended to maintain its integrity.

SILANE, (2,5-DIFLUOROPHENYL)TRIMETHYL- structure

75186-45-7 structure

Product Name:SILANE, (2,5-DIFLUOROPHENYL)TRIMETHYL-

CAS No:75186-45-7

MF:C₉H₁₂F₂Si

MW:186.2738904953

CID:3527336

PubChem ID:11116759

Update Time:2025-06-08

SILANE, (2,5-DIFLUOROPHENYL)TRIMETHYL- Chemical and Physical Properties

Names and Identifiers

- SILANE, (2,5-DIFLUOROPHENYL)TRIMETHYL-
- (2,5-difluorophenyl)-trimethylsilane
- SY329447
- (2,5-DIFLUOROPHENYL)TRIMETHYLSILANE
- AKOS024263133
- MFCD30178297
- 75186-45-7
- Inchi： 1S/C9H12F2Si/c1-12(2,3)9-6-7(10)4-5-8(9)11/h4-6H,1-3H3
- InChI Key： AANCJRNIAKCYEL-UHFFFAOYSA-N
- SMILES： [Si](C1=CC(F)=CC=C1F)(C)(C)C

Computed Properties

Exact Mass: 186.06763324Da
Monoisotopic Mass: 186.06763324Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

SILANE, (2,5-DIFLUOROPHENYL)TRIMETHYL- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR023TAF-1g	(2,5-Difluorophenyl)trimethylsilane	75186-45-7	95%	1g	$800.00	2025-02-13
Aaron	AR023TAF-250mg	(2,5-Difluorophenyl)trimethylsilane	75186-45-7	95%	250mg	$500.00	2025-02-13
abcr	AB609840-1g	(2,5-Difluorophenyl)trimethylsilane; .	75186-45-7		1g	€212.80	2025-04-16
abcr	AB609840-5g	(2,5-Difluorophenyl)trimethylsilane; .	75186-45-7		5g	€623.90	2025-04-16
abcr	AB609840-10g	(2,5-Difluorophenyl)trimethylsilane; .	75186-45-7		10g	€1021.60	2025-04-16
abcr	AB609840-25g	(2,5-Difluorophenyl)trimethylsilane; .	75186-45-7		25g	€1955.40	2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY329447-1g	(2,5-Difluorophenyl)trimethylsilane	75186-45-7	≥95%	1g	¥6750.00	2025-04-13